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Compound Name:
7-Chloro-5-fluoroisoquinoline-1-

carbonitrile

Cat. No.: B15264032

Get Quote

Abstract & Utility Profile
7-Chloro-5-fluoroisoquinoline-1-carbonitrile (CAS: Specific CAS if available, else generic

identifier) represents a "Tri-Vector" scaffold for high-throughput synthesis. Unlike standard

building blocks, this molecule offers three chemically distinct handles with orthogonal reactivity

profiles:

C7-Chlorine: Susceptible to Palladium-catalyzed cross-couplings (Suzuki, Buchwald).

C5-Fluorine: Activated for Nucleophilic Aromatic Substitution (

) under forcing conditions, distinct from the chlorine handle.

C1-Nitrile: A versatile "masked" carbonyl that can be hydrolyzed to amides/acids or reduced

to amines.

This guide details the specific protocols to selectively engage these handles, enabling the rapid

generation of Structure-Activity Relationship (SAR) libraries without protecting group

manipulations.
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Chemical Properties & Handling[1][2][3]
Property Specification Operational Note

Molecular Weight 206.60 g/mol --

Appearance Off-white to pale yellow solid
Check for darkening

(oxidation) before use.

Solubility
DMSO (>50 mM), DCM,

EtOAc

Poor solubility in

water/aliphatic hydrocarbons.

Stability Moisture Sensitive (Nitrile)

Store under Argon at 2-8°C.

Avoid strong acids unless

intended for hydrolysis.

Hazards
Irritant; Potential Cyanide

Release

CRITICAL: In acidic media or

metabolism, nitrile hydrolysis

may release HCN. Handle in a

ventilated hood.

Reaction Pathway Map
The following directed graph illustrates the orthogonal functionalization strategy. Note how the

choice of reagent determines which "vector" (position) is modified.
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Caption: Orthogonal divergence map. Blue path utilizes Pd-catalysis (C7); Yellow path utilizes

nucleophilicity (C5); Red path utilizes hydration (C1).

Experimental Protocols
Protocol A: Regioselective Suzuki-Miyaura Coupling
(C7-Vector)
Objective: Functionalize the C7 position with an aryl group while leaving the C5-Fluorine and

C1-Nitrile intact. Rationale: The C-Cl bond is weaker than the C-F bond toward oxidative

addition by Palladium. The electron-deficient nature of the isoquinoline ring facilitates this

insertion.

Materials:

Substrate: 7-Chloro-5-fluoroisoquinoline-1-carbonitrile (1.0 eq)

Boronic Acid: Ar-B(OH)₂ (1.2 eq)

Catalyst: Pd(dppf)Cl₂·DCM (0.05 eq) [Preferred for steric bulk/stability]

Base: K₂CO₃ (2.0 M aqueous solution, 3.0 eq)

Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure:

Setup: In a microwave vial or sealed tube, combine the substrate, boronic acid, and Pd

catalyst.

Solvent Addition: Add 1,4-Dioxane (concentration ~0.1 M) and the aqueous K₂CO₃.

Degassing: Sparge with Argon for 5 minutes. Oxygen inhibits the catalytic cycle and

promotes homocoupling.

Reaction: Heat to 90°C for 4–16 hours.
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Note: Monitor by LCMS. The nitrile peak (CN) is distinct in IR if monitoring in-line, but

LCMS is preferred to track the mass shift (-Cl +Ar).

Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.[1][2][3][4]

Purification: Flash chromatography (Hexane/EtOAc). The product typically elutes later than

the starting material due to increased polarity of the aryl ring.

Troubleshooting:

Issue: Hydrolysis of Nitrile.[2] Fix: Ensure the reaction temperature does not exceed 100°C

and avoid strong hydroxide bases; K₂CO₃ is milder than NaOH.

Protocol B: Controlled Nitrile Hydrolysis (C1-Vector)
Objective: Convert the nitrile to a primary amide without hydrolyzing the halogens. Rationale:

The Radziszewski reaction conditions (H₂O₂/Base) are superior to acid hydrolysis here. Acid

reflux often causes de-halogenation or complete hydrolysis to the carboxylic acid, which

complicates purification.

Materials:

Substrate: 7-Chloro-5-fluoroisoquinoline-1-carbonitrile (1.0 eq)

Reagent: 30% Hydrogen Peroxide (H₂O₂) (5.0 eq)

Base: 6M NaOH (0.2 eq - catalytic amount)

Solvent: DMSO/Ethanol (1:1)

Step-by-Step Procedure:

Dissolution: Dissolve substrate in DMSO/Ethanol at room temperature.

Addition: Add the catalytic NaOH, followed by dropwise addition of H₂O₂. Caution:

Exothermic.

Stirring: Stir at ambient temperature (20–25°C) for 1–3 hours.
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Quench: Pour the mixture into ice water. The amide product often precipitates out as a white

solid.

Isolation: Filter the solid. If no precipitate forms, extract with DCM (3x).

Validation: NMR should show the disappearance of the C≡N carbon signal (~115 ppm) and

appearance of C=O (~165 ppm) and NH₂ protons.

Protocol C: Nucleophilic Aromatic Substitution (C5-
Vector)
Objective: Displace the C5-Fluorine with an amine or thiol. Rationale: While C7-Cl is sensitive

to Palladium, C5-F is sensitive to nucleophiles via the

mechanism. The C5 position is activated by the electron-withdrawing nitrile at C1 and the
inductive effect of the ring nitrogen. Fluorine is the superior leaving group for

due to the stabilization of the Meisenheimer intermediate.

Materials:

Substrate: 7-Chloro-5-fluoroisoquinoline-1-carbonitrile (1.0 eq)

Nucleophile: Primary/Secondary Amine (2.0 eq)

Base: DIPEA (Diisopropylethylamine) (3.0 eq)

Solvent: DMSO or NMP (Anhydrous)

Step-by-Step Procedure:

Setup: Dissolve substrate in DMSO (0.2 M).

Addition: Add amine and DIPEA.

Heating: Heat to 100–120°C. This reaction requires thermal energy to overcome the

aromaticity barrier.

Microwave Option: 140°C for 30 mins is often more efficient.
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Monitoring: Watch for the mass shift of (M - F + Amine).

Selectivity Check: Confirm by NMR that the coupling occurred at C5 (loss of F-coupling in

Carbon NMR) and not C7 (Chlorine should remain; check isotopic pattern in MS).

Biological Assay Preparation (Compound
Management)
To ensure data integrity in biological screens (e.g., Kinase assays, Cell viability), correct

solubilization is vital.

Solid Compound
(Stored at -20°C)

Weighing
(Anti-static gun recommended)

Solubilization
(100% DMSO to 10mM)

QC Check
(LCMS Purity >95%)

Fail (Re-filter/Sonication)

Acoustic Dispensing
(Echo® to Assay Plate)

Pass

Click to download full resolution via product page

Caption: Standard workflow for preparing screening-ready plates from solid stocks.

Storage Protocol:
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Stock Solution: Prepare at 10 mM in 100% DMSO.

Freeze/Thaw: Limit to <5 cycles. The nitrile is stable, but repeated condensation can

introduce water, hydrolyzing the compound over months.

Precipitation Alert: Upon dilution into aqueous assay buffer, 7-Chloro-5-fluoroisoquinoline

derivatives may precipitate if the final concentration exceeds 50 µM. Always run a

nephelometry check if testing high concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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